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Compound of Interest

Compound Name: UNCO0642

Cat. No.: B611572

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the use of UNC0642, a potent and selective inhibitor of G9a and
G9a-like protein (GLP) histone methyltransferases, in cell culture experiments.

Mechanism of Action

UNCO0642 is a chemical probe that acts as a potent and selective inhibitor of the lysine
methyltransferases G9a and GLP, with an IC50 of less than 2.5 nM for G9a.[1][2] It functions by
being competitive with the peptide substrate and non-competitive with the cofactor S-5'-
Adenosyl-L-Methionine (SAM).[2][3][4] The primary mechanism of action in cells is the
reduction of histone H3 lysine 9 dimethylation (H3K9me2) levels.[1][3][5][6] This epigenetic
modification leads to changes in gene expression, ultimately impacting cellular processes such
as proliferation, apoptosis, and differentiation.[6][7]

Signaling Pathway

The inhibition of G9a and GLP by UNC0642 leads to a decrease in the methylation of H3K9.
This reduction in H3K9me2 can lead to the reactivation of silenced tumor suppressor genes
and the induction of apoptosis. One of the key downstream effects observed is the induction of
the pro-apoptotic protein BIM.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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